molecular formula C22H27N5O2 B2678729 (3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide CAS No. 1203125-36-3

(3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide

Cat. No. B2678729
CAS RN: 1203125-36-3
M. Wt: 393.491
InChI Key: BPJUVQIKLPBYGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
BenchChem offers high-quality (3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

  • Innovative Synthesis Techniques

    Research focuses on the synthesis of novel adamantane derivatives, highlighting methodologies like condensation, cyclization, and amidation reactions. These processes are crucial for creating compounds with potential applications in drug design and material science (Soselia et al., 2020). Similar techniques could theoretically apply to the synthesis of the requested compound, emphasizing the importance of adaptable synthetic routes in developing new chemicals.

  • Antimicrobial and Antifungal Agents

    Some adamantane derivatives have been synthesized with potential antimicrobial applications, displaying significant activity against bacteria like Staphylococcus aureus and Bacillus subtilis. This indicates the broader potential of adamantane-based compounds in contributing to the development of new antimicrobial agents, which could include the compound (Eisa, Tantawy, & El-kerdawy, 1990).

Biological Evaluation and Potential Applications

  • Cytotoxic and Anticancer Properties

    Research into adamantane derivatives also includes their evaluation as anticancer agents. For instance, pyrazolopyrimidines derivatives have been studied for their cytotoxic activities against cancer cell lines, suggesting that compounds with similar structures could be explored for their anticancer potential (Rahmouni et al., 2016).

  • Broad-Spectrum Antibacterial Candidates

    The study of adamantane-1-carbohydrazide derivatives has revealed their potent antibacterial activity, highlighting the potential of adamantane-based compounds in developing new antibacterial drugs. This suggests that with appropriate functionalization, compounds like the one specified could exhibit significant antibacterial properties (Al-Wahaibi et al., 2020).

properties

IUPAC Name

N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]adamantane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N5O2/c1-12-4-19(28)25-21(23-12)27-18(8-17(26-27)16-2-3-16)24-20(29)22-9-13-5-14(10-22)7-15(6-13)11-22/h4,8,13-16H,2-3,5-7,9-11H2,1H3,(H,24,29)(H,23,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPJUVQIKLPBYGO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C45CC6CC(C4)CC(C6)C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.